Thiazolium, 3-(2-hydroxy-2-phenylethyl)-4,5-dimethyl-, chloride

• CAS No.: 356759-42-7
• Molecular Formula: C13H16ClNOS
• Molecular Weight: 269.79 g/mol
• IUPAC Name: 2-(4,5-dimethyl-1,3-thiazol-3-ium-3-yl)-1-phenylethanol;chloride
• InChI: InChI=1S/C13H16NOS.ClH/c1-10-11(2)16-9-14(10)8-13(15)12-6-4-3-5-7-12;/h3-7,9,13,15H,8H2,1-2H3;1H/q+1;/p-1
• InChI Key: KSLSTUFRSTZRQF-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(SC=[N+]1CC(C2=CC=CC=C2)O)C.[Cl-]

Description

Thiazolium, 3-(2-hydroxy-2-phenylethyl)-4,5-dimethyl-, chloride is a useful research compound. Its molecular formula is C13H16ClNOS and its molecular weight is 269.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The neat mixture of 2-chloro-l-phenylethanol (2.34 g, 14.9 mmole) and 4,5-dimethylthiazole (1.69 g, 14.9 mmole) were heated with stirring at 135° C. for 28 hrs. It was cooled to room temperature and water (30 mL) was added to the reaction mixture with stirring, and then was extracted with ether (30 mL). The water layer was treated with actived carbon and evaporated to dryness. It was crystallized from a mixture of acetonitrile and ether to give a racemic product as prisms; 0.39 g (9.7%); mp. 201-203° C.